1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one

• IUPAC Name: 1-(6,6-dimethyl-2-azaspiro[3.3]heptan-2-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• InChI: InChI=1S/C16H24N2O2/c1-11-13(12(2)20-17-11)5-6-14(19)18-9-16(10-18)7-15(3,4)8-16/h5-10H2,1-4H3
• InChI Key: HOMTWVXFJQZIFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CC3(C2)CC(C3)(C)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• CAS No.: 2379972-52-6

Description

The compound contains a 2-azaspiro[3.3]heptane moiety, which is a type of spirocyclic compound (a compound that contains two or more rings that share a single atom) with one nitrogen atom and seven carbon atoms. It also contains a 1,2-oxazole ring, which is a five-membered aromatic ring containing one oxygen atom, one nitrogen atom, and three carbon atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through chemical transformations of related structures. For example, 2-azaspiro[3.3]heptane-1-carboxylic acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic acid have been reported as bioisosteres of well-known pipecolic acid, and were subjected to chemical transformations, resulting in a number of functionalized derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 2-azaspiro[3.3]heptane and 1,2-oxazole rings, along with the dimethyl groups and the propan-1-one moiety.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its potential bioactivity, and assessment of its safety and hazards.